Cas no 50500-52-2 (6-Chloro-2-ethyl-2H-pyridazin-3-one)

• Product Name: 6-Chloro-2-ethyl-2H-pyridazin-3-one
• CAS No: 50500-52-2
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD15474971
• CID: 2145546
• PubChem ID: 15833537
• Update Time: 2025-08-02

6-Chloro-2-ethyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-ethylpyridazin-3(2H)-one
• 6-CHLORO-2-ETHYL-2H-PYRIDAZIN-3-ONE
• 3501AJ
• 3(2H)-Pyridazinone,6-chloro-2-ethyl-
• 3(2H)-Pyridazinone, 6-chloro-2-ethyl-
• 6-Chloro-2-ethyl-2H-pyridazin-3-one

• MDL： MFCD15474971
• Inchi： 1S/C6H7ClN2O/c1-2-9-6(10)4-3-5(7)8-9/h3-4H,2H2,1H3
• InChI Key： FOOUVRLDRIGSPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(N(CC)N=1)=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones